5-(3-Chlorophenyl)-2-(4-phenylpiperazino)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound, also known by its CID 1491589 , is a complex organic molecule with the molecular formula C22H18ClF3N6 . It features a triazolopyrimidine core, which is a fused ring structure containing a triazole ring and a pyrimidine ring . The molecule also contains a phenylpiperazino group, a chlorophenyl group, and a trifluoromethyl group .
Molecular Structure Analysis
The molecular structure of this compound includes a phenylpiperazino group, a chlorophenyl group, and a trifluoromethyl group attached to a triazolopyrimidine core . The InChIKey for this compound is QZAFINUFNQLXGI-UHFFFAOYSA-N . The Canonical SMILES representation is C1CN(CCN1C2=CC=CC=C2)C3=NN4C(=CC(=NC4=N3)C5=CC(=CC=C5)Cl)C(F)(F)F .Physical And Chemical Properties Analysis
This compound has a molecular weight of 458.9 g/mol . It has a computed XLogP3-AA value of 5.4, indicating its lipophilicity . It has 0 hydrogen bond donors and 8 hydrogen bond acceptors . The compound has a rotatable bond count of 3 . Its exact mass and monoisotopic mass are both 458.1233568 g/mol . The topological polar surface area is 49.6 Ų . It has a heavy atom count of 32 .Scientific Research Applications
- Applications : Schreiner’s thiourea is extensively employed in promoting organic transformations, thanks to its ability to facilitate reactions through explicit double hydrogen bonding. Researchers continue to explore its potential in diverse catalytic processes .
Organocatalysis: N,N′-Bis[3,5-bis(trifluoromethyl)phenyl]thiourea
Mechanism of Action
properties
IUPAC Name |
5-(3-chlorophenyl)-2-(4-phenylpiperazin-1-yl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClF3N6/c23-16-6-4-5-15(13-16)18-14-19(22(24,25)26)32-20(27-18)28-21(29-32)31-11-9-30(10-12-31)17-7-2-1-3-8-17/h1-8,13-14H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZAFINUFNQLXGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=NN4C(=CC(=NC4=N3)C5=CC(=CC=C5)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClF3N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-Chlorophenyl)-2-(4-phenylpiperazino)-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.